Cas no 1540336-32-0 (tert-Butyl 4-bromo-3-(trifluoromethyl)benzoate)

• Product Name: tert-Butyl 4-bromo-3-(trifluoromethyl)benzoate
• CAS No: 1540336-32-0
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 2101505
• Update Time: 2023-11-19

tert-Butyl 4-bromo-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-3-(trifluoromethyl)benzoate
• CID 81684799
• Benzoic acid, 4-bromo-3-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-bromo-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H12BrF3O2/c1-11(2,3)18-10(17)7-4-5-9(13)8(6-7)12(14,15)16/h4-6H,1-3H3
• InChI Key： WETORNGZFRIBPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 311.1±42.0 °C(Predicted)